Growth hormone-releasing peptide 1

• CAS No.: 141925-59-9
• Molecular Formula: C51H62N12O7
• Molecular Weight: 955.1 g/mol
• IUPAC Name: (2S)-6-amino-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-[[(2R)-2-[[(2S)-2-[[(2S)-2-aminopropanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-naphthalen-2-ylpropanoyl]amino]propanoyl]amino]-3-(1H-indol-3-yl)propanoyl]amino]-3-phenylpropanoyl]amino]hexanamide
• InChI: InChI=1S/C51H62N12O7/c1-30(53)46(65)60-44(26-37-28-55-29-57-37)51(70)63-42(24-33-19-20-34-14-6-7-15-35(34)22-33)48(67)58-31(2)47(66)61-43(25-36-27-56-39-17-9-8-16-38(36)39)50(69)62-41(23-32-12-4-3-5-13-32)49(68)59-40(45(54)64)18-10-11-21-52/h3-9,12-17,19-20,22,27-31,40-44,56H,10-11,18,21,23-26,52-53H2,1-2H3,(H2,54,64)(H,55,57)(H,58,67)(H,59,68)(H,60,65)(H,61,66)(H,62,69)(H,63,70)/t30-,31-,40-,41+,42+,43-,44-/m0/s1
• InChI Key: NWQWNCILOXTTHF-HLCSKTDOSA-N
• SMILES: CC(C(=O)NC(CC1=CN=CN1)C(=O)NC(CC2=CC3=CC=CC=C3C=C2)C(=O)NC(C)C(=O)NC(CC4=CNC5=CC=CC=C54)C(=O)NC(CC6=CC=CC=C6)C(=O)NC(CCCCN)C(=O)N)N
• Isomeric SMILES: C[C@@H](C(=O)N[C@@H](CC1=CN=CN1)C(=O)N[C@H](CC2=CC3=CC=CC=C3C=C2)C(=O)N[C@@H](C)C(=O)N[C@@H](CC4=CNC5=CC=CC=C54)C(=O)N[C@H](CC6=CC=CC=C6)C(=O)N[C@@H](CCCCN)C(=O)N)N
• sequence: AHXAWFK
• Synonyms: Ala-His-D-beta-Nal-Ala-Trp-D-Phe-Lys-NH2; alanyl-histidyl-(2-naphthyl)alanyl-tryptophyl-phenylalanyl-lysinamide; GHRP-1; KP 101

Description

Growth Hormone-Releasing Peptide 1 (GHRP-1) belongs to a class of synthetic peptides designed to stimulate growth hormone (GH) secretion by activating the growth hormone secretagogue receptor (GHSR) .

Comparison with Similar Compounds

GHRP-1 vs. Growth Hormone-Releasing Hormone (GHRH)

• Origin: GHRP-1: Synthetic peptide. GHRH: Natural 44-amino acid peptide isolated from hypothalamic and pancreatic tumor tissues .
• Receptor :
  • GHRP-1: Binds to GHSR (a G-protein-coupled receptor) .
  • GHRH: Acts via the GHRH receptor (GHRHR), linked to cAMP-PKA pathways .
• Mechanism :
  • GHRP-1: Stimulates GH release through intracellular calcium mobilization and protein kinase C activation .
  • GHRH: Primarily enhances GH synthesis and pulsatile secretion via cAMP .
• Synergy : Co-administration of GHRP-1 and GHRH results in synergistic GH release, suggesting independent pathways .

GHRP-1 vs. Ghrelin

• Origin: GHRP-1: Synthetic. Ghrelin: Endogenous 28-amino acid peptide produced in the stomach and hypothalamus .
• Receptor: Both activate GHSR, but ghrelin requires octanoylation for receptor binding .
• Function :
  • GHRP-1: Primarily stimulates GH secretion.
  • Ghrelin: Dual role in GH release and appetite regulation; amplifies GHRH-induced GH secretion .
• Dependence : Ghrelin’s GH-releasing activity requires intact GHRH signaling, unlike GHRPs .